6-{[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-[[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C21H17N7O4/c1-30-14-8-9-15(16(10-14)31-2)19-23-17(32-25-19)11-27-12-22-20-18(21(27)29)24-26-28(20)13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3
• InChI Key: WLTKSXIBYHXPSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4C5=CC=CC=C5)OC
• Molecular Formula: C21H17N7O4
• Molecular Weight: 431.4 g/mol

Description

The compound “6-{[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a complex organic molecule. It is a derivative of pyrazolines. Pyrazolines are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

Pyrazolines were synthesized according to the published procedures in the literature. In brief, a mixture of a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride in 1:1.1 mol ratio in ethanol (25 ml) in the presence of glacial acetic acid (0.05 ml) was refluxed for B4 synthesis for 7 h.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple ring structures and functional groups. It includes a 1,2,4-oxadiazol ring attached to a 2,4-dimethoxyphenyl group, a triazolo[4,5-d]pyrimidin-7-one ring, and a phenyl group.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential applications in medicine, given the reported activities of related pyrazoline derivatives. Additionally, more detailed studies could be conducted to fully characterize its physical and chemical properties, and to investigate its safety profile.